![molecular formula C10H16O4 B3056169 Ethyl 1,4-dioxaspiro[4.4]nonane-7-carboxylate CAS No. 6947-04-2](/img/structure/B3056169.png)
Ethyl 1,4-dioxaspiro[4.4]nonane-7-carboxylate
Overview
Description
Synthesis Analysis
The synthesis of Ethyl 1,4-dioxaspiro[4.4]nonane-7-carboxylate involves several steps. The residue is purified on silica gel using the mobile phase n-heptane:ethyl acetate as a linear gradient of n-heptane to n-heptane:ethyl acetate=7:10. This gives 8.65 g of this compound as an oil .Scientific Research Applications
Pheromone Research
Ethyl 1,4-dioxaspiro[4.4]nonane-7-carboxylate and related compounds have been extensively studied in the context of pheromones, particularly in insects. Francke and Reith (1979) identified 2-ethyl-1,6-dioxaspiro[4.4]nonane as a principal aggregation pheromone in some bark beetles, leading to systematic studies of these spiroketals in biological materials (Francke & Reith, 1979). Similarly, Hungerbühler et al. (1980) synthesized optically active pheromones, including 2-ethyl-1,6-dioxaspiro[4.4]nonane, from a chiral precursor, demonstrating the chemical versatility of these compounds (Hungerbühler et al., 1980).
Synthesis and Chemical Properties
Various methods have been developed for the synthesis of this compound and its analogs. Slavinskaya et al. (1996) described a four-step method for synthesizing a related compound, showcasing the intricate synthetic pathways possible with these chemicals (Slavinskaya et al., 1996). Kuroyan et al. (1991) explored the reaction of ethyl 1-oxaspiro[2,5]octane-2-carboxylate with diethyl sodiomalonate, leading to the formation of diethyl 2-oxo-1-oxaspiro[4,5]decane-3,4-dicarboxylate (Kuroyan et al., 1991).
Applications in Organic Chemistry and Materials Science
In the field of organic chemistry and materials science, these compounds have found various applications. For example, Kim et al. (2000) discussed the use of poly(1,4-dioxaspiro[4.4]nonane-2-methyl methacrylate) in chemically amplified photoresists, highlighting the potential of these compounds in advanced material applications (Kim et al., 2000).
Biological and Pharmacological Studies
While the focus of your request is not on pharmacological applications, it's worth noting that these compounds' complex structures have made them subjects of interest in various biological studies. For example, Brubaker and Colley (1986) synthesized derivatives for evaluation as potential dopamine agonists, illustrating the diverse biological activities that can be explored with these chemicals (Brubaker & Colley, 1986).
properties
IUPAC Name |
ethyl 1,4-dioxaspiro[4.4]nonane-8-carboxylate | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H16O4/c1-2-12-9(11)8-3-4-10(7-8)13-5-6-14-10/h8H,2-7H2,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PYSBINZYCZKICB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1CCC2(C1)OCCO2 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H16O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60288721 | |
Record name | ethyl 1,4-dioxaspiro[4.4]nonane-7-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60288721 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
200.23 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
6947-04-2 | |
Record name | NSC57393 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=57393 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | ethyl 1,4-dioxaspiro[4.4]nonane-7-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60288721 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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